Cas no 459818-76-9 (Ethyl 3-(Pyrimidin-2-yl)propanoate)

• Product Name: Ethyl 3-(Pyrimidin-2-yl)propanoate
• CAS No: 459818-76-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD28135545
• CID: 930122
• PubChem ID: 20213267
• Update Time: 2025-11-05

Ethyl 3-(Pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepropanoic acid, ethyl ester (9CI)
• ethyl 3-pyrimidin-2-yl propanoate
• 3-Pyrimidin-2-yl-propionic acid methyl ester
• 2-PYRIMIDINEPROPANOIC ACID ETHYL ESTER
• 459818-76-9
• XZMZHLGLBXLEPY-UHFFFAOYSA-N
• Ethyl 3-(pyrimidin-2-yl)propanoate
• SB55926
• CS-0104777
• F14067
• ethyl 3-pyrimidin-2-ylpropanoate
• DTXSID90603660
• Ethyl3-(pyrimidin-2-yl)propanoate
• SCHEMBL941705
• Ethyl 3-(Pyrimidin-2-yl)propanoate

• MDL： MFCD28135545
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)5-4-8-10-6-3-7-11-8/h3,6-7H,2,4-5H2,1H3
• InChI Key： XZMZHLGLBXLEPY-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 3-(Pyrimidin-2-yl)propanoate

Ethyl 3-(Pyrimidin-2-yl)propanoate: A Comprehensive Overview

Ethyl 3-(Pyrimidin-2-yl)propanoate, identified by the CAS number 459818-76-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and development.

The chemical structure of Ethyl 3-(Pyrimidin-2-yl)propanoate consists of a pyrimidine ring attached to a propanoate group via an ethyl ester linkage. The pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is a key feature of this compound. This structural motif is commonly found in various bioactive molecules, including antiviral agents and anticancer drugs.

Recent studies have highlighted the potential of Ethyl 3-(Pyrimidin-2-yl)propanoate in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in cancer progression. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

In terms of synthesis, Ethyl 3-(Pyrimidin-2-yl)propanoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic route depends on the availability of starting materials and the desired yield and purity of the final product.

The physical properties of Ethyl 3-(Pyrimidin-2-yl)propanoate include a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

From an environmental perspective, Ethyl 3-(Pyrimidin-2-yl)propanoate has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with an estimated half-life of several weeks in aqueous environments.

In conclusion, Ethyl 3-(Pyrimidin-2-yl)propanoate (CAS No. 459818-76-9) is a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure, coupled with recent advances in understanding its biological activity, positions it as a valuable tool in drug discovery research.